Cas no 95558-32-0 (1-benzyl-4-(4-methylbenzenesulfonyl)piperazine)

1-Benzyl-4-(4-methylbenzenesulfonyl)piperazine is a synthetic organic compound featuring a piperazine core substituted with a benzyl group and a 4-methylbenzenesulfonyl moiety. This structure imparts versatility in chemical reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The benzenesulfonyl group enhances stability and modulates electronic properties, while the benzyl substituent offers flexibility for further functionalization. Its well-defined molecular architecture ensures consistency in reactions, particularly in the development of biologically active compounds. The compound is typically utilized in research settings for the preparation of derivatives with potential therapeutic applications. High purity and precise structural characteristics make it suitable for controlled synthetic pathways.
1-benzyl-4-(4-methylbenzenesulfonyl)piperazine structure
95558-32-0 structure
Product Name:1-benzyl-4-(4-methylbenzenesulfonyl)piperazine
CAS No:95558-32-0
MF:C18H22N2O2S
MW:330.444483280182
CID:3067506
PubChem ID:703908
Update Time:2025-06-07

1-benzyl-4-(4-methylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-4-[(4-methylphenyl)sulfonyl]piperazine
    • Oprea1_684897
    • STK147236
    • AG-205/37007193
    • Z45509580
    • AKOS000541390
    • MLS001182148
    • 1-benzyl-4-tosylpiperazine
    • HMS2870M22
    • Oprea1_498990
    • CHEMBL256796
    • 1-benzyl-4-(4-methylphenyl)sulfonylpiperazine
    • HMS561G11
    • SR-01000516175-1
    • UPCMLD0ENAT5941579:001
    • SR-01000516175
    • CCG-54816
    • DTXSID701332409
    • Maybridge1_007007
    • SMR000567926
    • SCHEMBL19991949
    • SR-01000516175-2
    • F0777-0866
    • 95558-32-0
    • 1-benzyl-4-(4-methylbenzenesulfonyl)piperazine
    • Inchi: 1S/C18H22N2O2S/c1-16-7-9-18(10-8-16)23(21,22)20-13-11-19(12-14-20)15-17-5-3-2-4-6-17/h2-10H,11-15H2,1H3
    • InChI Key: AVLMRGRKHPZMGH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 330.14019912Da
  • Monoisotopic Mass: 330.14019912Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 49Ų

1-benzyl-4-(4-methylbenzenesulfonyl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0777-0866-2μmol
1-benzyl-4-(4-methylbenzenesulfonyl)piperazine
95558-32-0 90%+
2μmol
$57.0 2023-07-28
Life Chemicals
F0777-0866-5μmol
1-benzyl-4-(4-methylbenzenesulfonyl)piperazine
95558-32-0 90%+
5μmol
$63.0 2023-07-28
Life Chemicals
F0777-0866-10μmol
1-benzyl-4-(4-methylbenzenesulfonyl)piperazine
95558-32-0 90%+
10μmol
$69.0 2023-07-28
Life Chemicals
F0777-0866-1mg
1-benzyl-4-(4-methylbenzenesulfonyl)piperazine
95558-32-0 90%+
1mg
$54.0 2023-07-28
Life Chemicals
F0777-0866-2mg
1-benzyl-4-(4-methylbenzenesulfonyl)piperazine
95558-32-0 90%+
2mg
$59.0 2023-07-28
Life Chemicals
F0777-0866-3mg
1-benzyl-4-(4-methylbenzenesulfonyl)piperazine
95558-32-0 90%+
3mg
$63.0 2023-07-28
Life Chemicals
F0777-0866-4mg
1-benzyl-4-(4-methylbenzenesulfonyl)piperazine
95558-32-0 90%+
4mg
$66.0 2023-07-28
Life Chemicals
F0777-0866-5mg
1-benzyl-4-(4-methylbenzenesulfonyl)piperazine
95558-32-0 90%+
5mg
$69.0 2023-07-28
Life Chemicals
F0777-0866-10mg
1-benzyl-4-(4-methylbenzenesulfonyl)piperazine
95558-32-0 90%+
10mg
$79.0 2023-07-28
Life Chemicals
F0777-0866-15mg
1-benzyl-4-(4-methylbenzenesulfonyl)piperazine
95558-32-0 90%+
15mg
$89.0 2023-07-28
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.